Cas no 128399-44-0 (1-Chloro-2,3-dimethylpentane)

1-Chloro-2,3-dimethylpentane structure
1-Chloro-2,3-dimethylpentane structure
Product name:1-Chloro-2,3-dimethylpentane
CAS No:128399-44-0
MF:C7H15Cl
MW:134.647001504898
CID:5282494

1-Chloro-2,3-dimethylpentane Chemical and Physical Properties

Names and Identifiers

    • 1-chloro-2,3-dimethylpentane
    • Pentane, 1-chloro-2,3-dimethyl-
    • 1-Chloro-2,3-dimethylpentane
    • Inchi: 1S/C7H15Cl/c1-4-6(2)7(3)5-8/h6-7H,4-5H2,1-3H3
    • InChI Key: GVPXSEVFUWTSIY-UHFFFAOYSA-N
    • SMILES: ClCC(C)C(C)CC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 52.3
  • XLogP3: 3.5
  • Topological Polar Surface Area: 0

1-Chloro-2,3-dimethylpentane Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-674090-0.05g
1-chloro-2,3-dimethylpentane
128399-44-0 95.0%
0.05g
$587.0 2025-03-13
Enamine
EN300-674090-1.0g
1-chloro-2,3-dimethylpentane
128399-44-0 95.0%
1.0g
$699.0 2025-03-13
Enamine
EN300-674090-2.5g
1-chloro-2,3-dimethylpentane
128399-44-0 95.0%
2.5g
$1370.0 2025-03-13
Enamine
EN300-674090-5.0g
1-chloro-2,3-dimethylpentane
128399-44-0 95.0%
5.0g
$2028.0 2025-03-13
Enamine
EN300-674090-0.1g
1-chloro-2,3-dimethylpentane
128399-44-0 95.0%
0.1g
$615.0 2025-03-13
Enamine
EN300-674090-0.25g
1-chloro-2,3-dimethylpentane
128399-44-0 95.0%
0.25g
$642.0 2025-03-13
Enamine
EN300-674090-0.5g
1-chloro-2,3-dimethylpentane
128399-44-0 95.0%
0.5g
$671.0 2025-03-13
Enamine
EN300-674090-10.0g
1-chloro-2,3-dimethylpentane
128399-44-0 95.0%
10.0g
$3007.0 2025-03-13
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01061286-1g
1-Chloro-2,3-dimethylpentane
128399-44-0 95%
1g
¥3717.0 2023-04-03

Additional information on 1-Chloro-2,3-dimethylpentane

Comprehensive Guide to 1-Chloro-2,3-dimethylpentane (CAS No. 128399-44-0): Properties, Applications, and Industry Insights

1-Chloro-2,3-dimethylpentane (CAS No. 128399-44-0) is a halogenated organic compound widely utilized in synthetic chemistry and industrial processes. Its molecular structure, featuring a chlorine substituent on a branched alkane backbone, makes it a versatile intermediate for pharmaceuticals, agrochemicals, and specialty materials. This guide explores its physicochemical properties, synthesis pathways, and emerging applications, addressing trending queries like "sustainable halogenation methods" and "green chemistry alternatives".

The compound’s boiling point (≈160–165°C) and lipophilicity (logP ~2.8) are critical for solvent selection in reactions such as nucleophilic substitutions. Recent studies highlight its role in catalyzed cross-coupling reactions, a hotspot in organometallic chemistry research. Users frequently search for "1-Chloro-2,3-dimethylpentane solubility" or "compatibility with Grignard reagents", reflecting practical lab concerns. Its stability under inert atmospheres aligns with air-sensitive synthesis protocols, a topic gaining traction in academic forums.

Industrially, 128399-44-0 is pivotal in producing flavoring agents and liquid crystal precursors. A 2023 market analysis noted rising demand for halogenated intermediates in electronic materials, driven by OLED technology. SEO-optimized terms like "high-purity 1-Chloro-2,3-dimethylpentane suppliers" or "scalable alkylation techniques" correlate with buyer intent. Regulatory compliance (e.g., REACH) is another search focus, emphasizing analytical certification (GC-MS, NMR) for quality assurance.

Environmental considerations are paramount. Researchers explore biodegradable derivatives of chlorinated alkanes, responding to queries like "eco-friendly halogenated solvents". Innovations in microwave-assisted synthesis of 1-Chloro-2,3-dimethylpentane reduce energy use by 40%, a key point in sustainability whitepapers. Safety data (LD50, LC50) are often searched alongside handling guidelines, underscoring the need for clear documentation.

Future directions include catalytic asymmetric chlorination to access enantiopure variants—a niche searched as "chiral chlorinated building blocks". Patent trends reveal applications in flexible polymer electrolytes, linking to battery technology advancements. This positions CAS 128399-44-0 as a compound bridging traditional chemistry and cutting-edge material science.

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